N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C20H19NO4S/c22-20(19-14-24-17-7-1-2-8-18(17)25-19)21(13-15-5-3-11-23-15)10-9-16-6-4-12-26-16/h1-8,11-12,19H,9-10,13-14H2
• InChI Key: ASWQZUVXNDCESP-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N(CCC3=CC=CS3)CC4=CC=CO4
• Molecular Formula: C20H19NO4S
• Molecular Weight: 369.4 g/mol

Description

N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C20H19NO4S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Synthetic methodologies for compounds containing furan and thiophene units are critical in medicinal chemistry due to their pharmacological relevance. Aleksandrov and El’chaninov (2017) demonstrated the synthesis of N-(1-Naphthyl)furan-2-carboxamide, a compound with structural similarities, highlighting the electrophilic substitution reactions such as nitration, bromination, formylation, and acylation as key steps in the modification of these molecules for potential applications in drug development and material science Aleksandrov & El’chaninov, 2017.

Biological Activity

The study of derivatives of furan and thiophene is also notable for their biological activities, including antibacterial, antiurease, and antioxidant properties. Sokmen et al. (2014) explored the biological activities of 1,2,4-Triazole Schiff Base and Amine Derivatives, uncovering effective antiurease and antioxidant activities. These findings underscore the potential of furan and thiophene derivatives in developing new therapeutic agents Sokmen et al., 2014.

Potential Inhibitors and Antimicrobial Activities

Further research into thiophene derivatives has revealed their use as potential inhibitors and for antimicrobial applications. Franchetti et al. (1995) synthesized furanfurin and thiophenfurin, analogues of tiazofurin, and evaluated their antitumor activity, indicating the potential of furan and thiophene derivatives as novel inhibitors of lethal H5N1 influenza A virus Franchetti et al., 1995. Additionally, Yongshi et al. (2017) reported on furan-carboxamide derivatives as novel inhibitors of the influenza A H5N1 virus, highlighting the significance of the furan moiety in antiviral research Yongshi et al., 2017.